1. Home
  2. Product
  3. Reference Standards
  4. rel-(2S,4S)-Terconazole
rel-(2S,4S)-Terconazole rel-(2S,4S)-Terconazole
Brand Name: Vulcanchem
CAS No.: 1486497-66-8
VCID: VC0146575
InChI: InChI=1S/C26H31Cl2N5O3/c1-19(2)31-9-11-32(12-10-31)21-4-6-22(7-5-21)34-14-23-15-35-26(36-23,16-33-18-29-17-30-33)24-8-3-20(27)13-25(24)28/h3-8,13,17-19,23H,9-12,14-16H2,1-2H3/t23-,26+/m0/s1
SMILES: CC(C)N1CCN(CC1)C2=CC=C(C=C2)OCC3COC(O3)(CN4C=NC=N4)C5=C(C=C(C=C5)Cl)Cl
Molecular Formula: C26H31Cl2N5O3
Molecular Weight: 532.466

rel-(2S,4S)-Terconazole

CAS No.: 1486497-66-8

Reference Standards

VCID: VC0146575

Molecular Formula: C26H31Cl2N5O3

Molecular Weight: 532.466

rel-(2S,4S)-Terconazole - 1486497-66-8

CAS No. 1486497-66-8
Product Name rel-(2S,4S)-Terconazole
Molecular Formula C26H31Cl2N5O3
Molecular Weight 532.466
IUPAC Name 1-[4-[[(2S,4S)-2-(2,4-dichlorophenyl)-2-(1,2,4-triazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy]phenyl]-4-propan-2-ylpiperazine
Standard InChI InChI=1S/C26H31Cl2N5O3/c1-19(2)31-9-11-32(12-10-31)21-4-6-22(7-5-21)34-14-23-15-35-26(36-23,16-33-18-29-17-30-33)24-8-3-20(27)13-25(24)28/h3-8,13,17-19,23H,9-12,14-16H2,1-2H3/t23-,26+/m0/s1
Standard InChIKey BLSQLHNBWJLIBQ-JYFHCDHNSA-N
SMILES CC(C)N1CCN(CC1)C2=CC=C(C=C2)OCC3COC(O3)(CN4C=NC=N4)C5=C(C=C(C=C5)Cl)Cl
Synonyms rel-1-[4-[[(2R,4R)-2-(2,4-Dichlorophenyl)-2-(1H-1,2,4-triazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy]phenyl]-4-(1-methylethyl)-piperazine
PubChem Compound 44450696
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19